Cas no 1247745-26-1 (5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride)

• Product Name: 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride
• CAS No: 1247745-26-1
• MF: C₉H₈BrClO₂S
• MW: 295.580619812012
• CID: 5280997
• Update Time: 2025-06-08

5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride

• Inchi： 1S/C9H8BrClO2S/c10-7-2-3-8-6(5-7)1-4-9(8)14(11,12)13/h2-3,5,9H,1,4H2
• InChI Key： XCOVVRIFGZWYPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 42.5

Additional information on 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride

Comprehensive Overview of 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1247745-26-1)

5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1247745-26-1) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the indene family, characterized by its unique brominated structure, which enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. Its molecular formula, C₉H₈BrClO₂S, reflects a combination of halogen and sulfonyl functional groups, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride has surged due to its applications in drug discovery and material science. Researchers frequently search for "sulfonyl chloride synthesis" or "brominated indene derivatives" to explore its potential in catalysis and polymer chemistry. The compound’s electron-withdrawing properties also make it valuable for designing fluorescent probes and organic semiconductors, aligning with trends in green chemistry and sustainable manufacturing.

The synthesis of 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride typically involves electrophilic aromatic bromination followed by sulfonation and chlorination. Its crystalline solid form and moderate solubility in polar aprotic solvents like dichloromethane or tetrahydrofuran facilitate its use in multistep organic transformations. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for high-yield reactions.

From an industrial perspective, 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride is often discussed in contexts like "scalable synthetic routes" or "cost-effective intermediates." Its role in producing heterocyclic compounds has garnered attention, particularly for antiviral and anticancer agent development. Environmental considerations, such as "waste minimization" and "atom economy," further highlight its relevance in modern process chemistry.

Safety protocols for handling 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride emphasize moisture-sensitive storage and inert atmosphere conditions to prevent degradation. While not classified as hazardous under standard regulations, its reactivity necessitates precautions like glovebox use and ventilated workstations. These practices align with broader industry shifts toward laboratory safety automation and digital compliance tracking.

In summary, 5-bromo-2,3-dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1247745-26-1) exemplifies the intersection of structural complexity and functional versatility in organic chemistry. Its integration into high-throughput screening libraries and click chemistry workflows underscores its enduring significance. As research continues to explore "new sulfonylating agents" and "halogenated building blocks," this compound remains a cornerstone for innovation in life sciences and advanced materials.